Cas no 125617-18-7 (3-4-(trifluoromethyl)phenylprop-2-en-1-ol)
3-4-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, (2E)-
- (E)-3-(4-trifluoromethylphenyl)prop-2-en-1-ol
- 3-4-(trifluoromethyl)phenylprop-2-en-1-ol
- D81150
- (E)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-ol
- EN300-1932404
- (2E)-3-[4-(Trifluoromethyl)phenyl]-2-propen-1-ol
- BS-15079
- (E)-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
- (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
- Trans-4-(trifluoromethyl) cinnamyl alcohol
- AKOS005265651
- CS-0198896
- (e)-3-(4-trifluoromethyl-phenyl)-prop-2-en-1-ol
- 180635-56-7
- 3-[4-(Trifluoromethyl)phenyl]-2-propen-1-ol
- MFCD19685955
- SCHEMBL80464
- 125617-18-7
- Trans-4-(trifluoromethyl)cinnamyl alcohol
-
- MDL: MFCD19685955
- Inchi: 1S/C10H9F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h1-6,14H,7H2/b2-1+
- InChI Key: INQSGMFXAGSIPB-OWOJBTEDSA-N
- SMILES: FC(C1C=CC(/C=C/CO)=CC=1)(F)F
Computed Properties
- Exact Mass: 202.06054939g/mol
- Monoisotopic Mass: 202.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
3-4-(trifluoromethyl)phenylprop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PJ760-100mg |
3-4-(trifluoromethyl)phenylprop-2-en-1-ol |
125617-18-7 | 97% | 100mg |
434CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PJ760-250mg |
3-4-(trifluoromethyl)phenylprop-2-en-1-ol |
125617-18-7 | 97% | 250mg |
898CNY | 2021-05-07 | |
| Ambeed | A1165585-100mg |
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol |
125617-18-7 | 97% | 100mg |
$35.0 | 2025-02-25 | |
| Ambeed | A1165585-250mg |
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol |
125617-18-7 | 97% | 250mg |
$60.0 | 2025-02-25 | |
| Ambeed | A1165585-1g |
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol |
125617-18-7 | 97% | 1g |
$125.0 | 2025-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PJ760-50mg |
3-4-(trifluoromethyl)phenylprop-2-en-1-ol |
125617-18-7 | 97% | 50mg |
225.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PJ760-200mg |
3-4-(trifluoromethyl)phenylprop-2-en-1-ol |
125617-18-7 | 97% | 200mg |
562.0CNY | 2021-07-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01118244-100mg |
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol |
125617-18-7 | 97% | 100mg |
¥416.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01118244-250mg |
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol |
125617-18-7 | 97% | 250mg |
¥625.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01118244-1g |
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol |
125617-18-7 | 97% | 1g |
¥1562.0 | 2022-03-01 |
3-4-(trifluoromethyl)phenylprop-2-en-1-ol Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-4-(trifluoromethyl)phenylprop-2-en-1-ol
Introduction to 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 125617-18-7)
3-4-(Trifluoromethyl)phenylprop-2-en-1-ol, with the CAS number 125617-18-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a propenol moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chemical formula of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol is C10H9F3O, and its molecular weight is approximately 200.17 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. This compound is often used as a building block in the synthesis of drugs targeting various therapeutic areas, including oncology, cardiovascular diseases, and neurodegenerative disorders.
Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which allow for the selective introduction of functional groups with high regioselectivity and stereoselectivity. These methods have not only improved the yield and purity of the final product but also reduced the environmental impact associated with traditional synthetic routes.
In terms of biological activity, 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol has shown promising results in preclinical studies. Research has demonstrated its potential as a lead compound for the development of novel anti-inflammatory agents. The trifluoromethyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and improving its pharmacokinetic properties. Additionally, the propenol moiety can undergo various chemical transformations to generate derivatives with enhanced biological activity.
The pharmacological profile of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be a valuable candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt/mTOR signaling, a critical pathway implicated in tumor growth and metastasis.
The safety profile of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.
In conclusion, 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 125617-18-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.
125617-18-7 (3-4-(trifluoromethyl)phenylprop-2-en-1-ol) Related Products
- 2924-25-6(Benzene,1-(1-propen-1-yl)-3-(trifluoromethyl)-)
- 921610-66-4(Benzene, 1-(3-methoxy-1-propen-1-yl)-3-(trifluoromethyl)-)
- 921610-65-3(Benzene, 1-(3-methoxy-1-propen-1-yl)-4-(trifluoromethyl)-)
- 113048-69-4(2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2E)-)
- 562811-22-7(2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-)
- 891-70-3(Benzene, 1-(2-phenylethenyl)-3-(trifluoromethyl)-, (E)-)
- 922172-81-4(1-(2-Phenylethenyl)-3,5-bis(trifluoromethyl)benzene)
- 826994-13-2(3-3,5-bis(trifluoromethyl)phenylprop-2-en-1-ol)
- 826994-12-1(2-Propen-1-ol, 3-[3-(trifluoromethyl)phenyl]-, (2Z)-)
- 826994-11-0(2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, (2Z)-)